![molecular formula C26H37N3O2 B6013071 2-[1-(4-methoxy-3-methylbenzyl)-4-(1-phenyl-4-piperidinyl)-2-piperazinyl]ethanol](/img/structure/B6013071.png)
2-[1-(4-methoxy-3-methylbenzyl)-4-(1-phenyl-4-piperidinyl)-2-piperazinyl]ethanol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[1-(4-methoxy-3-methylbenzyl)-4-(1-phenyl-4-piperidinyl)-2-piperazinyl]ethanol is a chemical compound that belongs to the class of piperazine derivatives. It is also known as Hydroxyzine, which is a prescription medication used for the treatment of anxiety, itching, and allergies.
Mechanism of Action
The exact mechanism of action of Hydroxyzine is not fully understood. However, it is believed to work by blocking the histamine receptors in the brain, which reduces the activity of the central nervous system and produces a calming effect. It also has anticholinergic properties, which further contribute to its sedative and anxiolytic effects.
Biochemical and Physiological Effects:
Hydroxyzine has been shown to have various biochemical and physiological effects in the body. It has been found to increase the levels of serotonin and norepinephrine in the brain, which are neurotransmitters that regulate mood and emotions. It also has anti-inflammatory and antihistaminic effects, which make it useful in the treatment of allergic reactions and inflammation.
Advantages and Limitations for Lab Experiments
Hydroxyzine has several advantages for use in lab experiments. It is a well-tolerated medication with a low risk of adverse effects. It is also readily available and relatively inexpensive. However, one limitation of using Hydroxyzine in lab experiments is that its mechanism of action is not fully understood, which may affect the interpretation of the results.
Future Directions
There are several future directions for research on Hydroxyzine. One direction is to further investigate its mechanism of action and its effects on neurotransmitters and other signaling pathways in the brain. Another direction is to explore its potential therapeutic applications in other medical conditions, such as depression and post-traumatic stress disorder. Additionally, research could be conducted to develop new formulations of Hydroxyzine that are more effective and have fewer side effects.
Conclusion:
In conclusion, Hydroxyzine is a chemical compound that has been extensively studied for its therapeutic potential in various medical conditions. It has been found to be effective in the treatment of anxiety disorders, insomnia, and other sleep disorders. Its mechanism of action is not fully understood, but it is believed to work by blocking histamine receptors in the brain. Hydroxyzine has several advantages for use in lab experiments, but its limitations should also be considered. There are several future directions for research on Hydroxyzine, which may lead to the development of new and more effective treatments for various medical conditions.
Synthesis Methods
The synthesis of 2-[1-(4-methoxy-3-methylbenzyl)-4-(1-phenyl-4-piperidinyl)-2-piperazinyl]ethanol involves the reaction of 4-chlorobenzhydryl piperazine with 2-(2-aminoethoxy) ethanol in the presence of a catalyst. This reaction results in the formation of Hydroxyzine, which is then purified and used for various scientific research applications.
Scientific Research Applications
Hydroxyzine has been extensively studied for its therapeutic potential in various medical conditions. It has been found to be effective in the treatment of anxiety disorders, such as generalized anxiety disorder, panic disorder, and social anxiety disorder. It has also been used as a sedative, hypnotic, and anxiolytic agent in the management of insomnia and other sleep disorders.
properties
IUPAC Name |
2-[1-[(4-methoxy-3-methylphenyl)methyl]-4-(1-phenylpiperidin-4-yl)piperazin-2-yl]ethanol |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H37N3O2/c1-21-18-22(8-9-26(21)31-2)19-28-15-16-29(20-25(28)12-17-30)24-10-13-27(14-11-24)23-6-4-3-5-7-23/h3-9,18,24-25,30H,10-17,19-20H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FTDSCZSTHXZZAY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1)CN2CCN(CC2CCO)C3CCN(CC3)C4=CC=CC=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H37N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
423.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.